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Compound of Interest

Compound Name: Ru-(R,R)-Ms-DENEB

Cat. No.: B6591323 Get Quote

Essential Safety and Handling Guide for Ru-
(R,R)-Ms-DENEB
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of the ruthenium catalyst Ru-(R,R)-Ms-DENEB. The following procedural guidance is

designed to ensure the safe and effective use of this compound in a laboratory setting.

Compound Information and Hazard Assessment
Ru-(R,R)-Ms-DENEB is an oxo-tethered ruthenium(II) complex, appearing as a powder,

primarily used as a highly efficient catalyst for asymmetric hydrogenation.[1] While a specific

Safety Data Sheet (SDS) for Ru-(R,R)-Ms-DENEB is not readily available, data from closely

related compounds and general knowledge of organometallic ruthenium complexes indicate

several potential hazards.

Chemical Identification:
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Property Value

Chemical Name

Chloro[N-[(1R,2R)-2-[(S)-[2-[[(1,2,3,4,5,6-η)-4-

methylphenyl]methoxy]ethyl]amino-κN]-1,2-

diphenylethyl]methanesulfonamidato-

κN]ruthenium

Synonym(s) (R,R)-Ms-DENEB™

CAS Number 1333981-86-4[1]

Molecular Formula C₂₅H₂₉ClN₂O₃RuS[1]

Molecular Weight 574.10 g/mol [1]

Known and Inferred Hazards:

Based on information for similar compounds such as (R,R)-Ts-DENEB, the following hazards

should be considered[2]:

Combustible Solid: Classified under Storage Class 11 for combustible solids.[1]

Health Hazards: May cause damage to organs through prolonged or repeated exposure. It is

also suspected of causing cancer.[2]

Environmental Hazards: Harmful to aquatic life with long-lasting effects. It has a Water

Hazard Class (WGK) of 3, indicating it is highly hazardous to water.[1]

Acute Hazards: While not explicitly stated for this compound, similar organometallic powders

can cause skin and eye irritation. Inhalation of dust should be avoided.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for handling Ru-(R,R)-Ms-DENEB. The following

table summarizes the required equipment.
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PPE Category Item Specifications and Use

Eye Protection Safety Goggles

Chemical splash goggles are

required at all times when

handling the compound.

Face Shield

Recommended when handling

larger quantities or when there

is a risk of splashing.

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Inspect gloves

for any tears or punctures

before use. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and fully

buttoned.

Apron

A chemically resistant apron

should be worn over the lab

coat.

Respiratory Protection Fume Hood

All handling of the solid

compound must be conducted

in a certified chemical fume

hood.

Respirator

If there is a potential for dust

generation outside of a fume

hood, a NIOSH-approved

respirator with a particulate

filter is required.

Experimental Protocols: Handling and Disposal
3.1. General Handling and Weighing
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All operations involving the solid form of Ru-(R,R)-Ms-DENEB must be performed within a

certified chemical fume hood to minimize inhalation exposure.

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the

workspace within the fume hood by lining it with absorbent, disposable bench paper.

Weighing: Use an analytical balance inside the fume hood or a dedicated weighing

enclosure. Handle the powder carefully to avoid generating dust. Use anti-static weighing

dishes if available.

Transfer: When transferring the solid, use a spatula or other appropriate tool. Avoid pouring

the powder directly from the bottle.

Spills: In case of a small spill, carefully clean the area with a damp cloth or absorbent paper

(avoid dry sweeping which can generate dust). Place all contaminated materials in a sealed

bag for hazardous waste disposal. For larger spills, evacuate the area and follow your

institution's emergency procedures.

3.2. Reaction Setup and Quenching

Inert Atmosphere: As an organometallic catalyst, Ru-(R,R)-Ms-DENEB should be handled

under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation, especially if it is

sensitive to air or moisture.

Reaction Quenching: At the end of the reaction, the catalyst must be properly quenched. A

common procedure involves the slow addition of a protic solvent like isopropanol or

methanol to the reaction mixture, followed by water. This should be done cautiously,

especially if reactive intermediates are present.

3.3. Waste Disposal Plan

All waste containing Ru-(R,R)-Ms-DENEB must be treated as hazardous waste.

Solid Waste: Contaminated consumables (gloves, bench paper, weighing dishes, etc.)

should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: The quenched reaction mixture and any solvent rinses should be collected in a

separate, sealed, and labeled hazardous waste container. Do not mix with other waste

streams unless compatibility is confirmed.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety office, following all local and national regulations.

Visualized Workflow
The following diagram illustrates the standard operational workflow for handling Ru-(R,R)-Ms-
DENEB, from preparation to disposal.
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Figure 1: Standard Workflow for Handling Ru-(R,R)-Ms-DENEB
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Caption: Workflow for Ru-(R,R)-Ms-DENEB handling.
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This guide provides a framework for the safe handling of Ru-(R,R)-Ms-DENEB. Always consult

your institution's specific safety protocols and the latest safety information before beginning any

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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